Cas no 34881-06-6 (Phosphoric acid, diethyl 1-phenylethyl ester)

• Product name: Phosphoric acid, diethyl 1-phenylethyl ester
• CAS No: 34881-06-6
• MF: C₁₂H₁₉O₄P
• MW: 258.25066
• CID: 1466679
• PubChem ID: 13701908

Phosphoric acid, diethyl 1-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, diethyl 1-phenylethyl ester
• diethyl 1-phenylethyl phosphate
• 34881-06-6
• DTXSID60547108
• diethyl a-methylbenzyl phosphate

• Inchi： InChI=1S/C12H19O4P/c1-4-14-17(13,15-5-2)16-11(3)12-9-7-6-8-10-12/h6-11H,4-5H2,1-3H3
• InChI Key： KEHCTXDLIGSVEI-UHFFFAOYSA-N
• SMILES： CCOP(=O)(OCC)OC(C)C1=CC=CC=C1

Computed Properties

• Exact Mass: 258.10217
• Monoisotopic Mass: 258.10209608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76